2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetonitrile
• InChI: InChI=1S/C17H11BrFN3S/c18-13-3-1-12(2-4-13)16-11-21-17(23-10-9-20)22(16)15-7-5-14(19)6-8-15/h1-8,11H,10H2
• InChI Key: NYBZFXLOMSCHLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N2C3=CC=C(C=C3)F)SCC#N)Br
• Molecular Formula: C17H11BrFN3S
• Molecular Weight: 388.3 g/mol

Description

2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile, also known as BFI-751, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. BFI-751 is a member of the imidazole family of compounds, which are known to have a wide range of biological activities.

Mechanism of Action

2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile exerts its biological activity by inhibiting the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, cell survival, and apoptosis. 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce inflammation. 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile has also been shown to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity and high yield. It has been shown to have a wide range of biological activities, making it a versatile compound for studying various disease models. However, there are also limitations to using 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile in lab experiments. It has a relatively low solubility in water, which can make it difficult to use in certain experimental setups. Additionally, the mechanism of action of 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile. One area of interest is the development of 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile analogs with improved solubility and bioavailability. Another area of interest is the study of 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile in combination with other drugs for the treatment of cancer and other diseases. Additionally, the mechanism of action of 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile needs to be further elucidated to fully understand its biological activity. Overall, 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile is a multi-step process that involves the reaction of 4-bromobenzaldehyde with 4-fluoroaniline to yield an intermediate compound. The intermediate compound is then reacted with thiourea and acetonitrile to produce the final product, 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile has been studied for its potential therapeutic applications in various disease models. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial activities. 2-((5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetonitrile has been studied in vitro and in vivo for its potential use in the treatment of breast cancer, prostate cancer, lung cancer, and colon cancer. It has also been studied for its potential use in the treatment of inflammatory bowel disease, rheumatoid arthritis, and sepsis.